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Introduction

Sermetacin is a novel non-steroidal anti-inflammatory drug (NSAID) that selectively inhibits
cyclooxygenase-2 (COX-2). By targeting COX-2, Sermetacin effectively reduces the
production of prostaglandins, key mediators of inflammation and pain. This application note
provides a detailed protocol for utilizing flow cytometry to analyze the effects of Sermetacin on
peripheral blood mononuclear cells (PBMCs), with a focus on T cell activation and cytokine
production. The described methods are crucial for researchers, scientists, and drug
development professionals investigating the immunomodulatory properties of Sermetacin.

Experimental Principles

This protocol outlines the in vitro treatment of human PBMCs with Sermetacin, followed by
multi-color flow cytometry analysis. The experiment is designed to assess changes in the
expression of key cell surface markers and intracellular cytokines. Specifically, we will analyze
the expression of CD4, CD8, and the activation marker CD69 on T lymphocytes, as well as the
intracellular production of pro-inflammatory (TNF-a, IFN-y) and anti-inflammatory (IL-10)
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cytokines. This analysis will provide insights into the functional consequences of COX-2
inhibition by Sermetacin on immune cell populations.

Experimental Protocols

1. Isolation of Peripheral Blood Mononuclear Cells (PBMCs)
e Materials:

o Whole blood collected in heparinized tubes

o

Ficoll-Paque PLUS (or similar density gradient medium)

o

Phosphate-buffered saline (PBS)

[¢]

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-
streptomycin

[¢]

Centrifuge

e Protocol:

Dilute whole blood 1:1 with PBS.

o

o Carefully layer 30 mL of the diluted blood over 15 mL of Ficoll-Paque in a 50 mL conical
tube.

o Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

o Aspirate the upper layer containing plasma and platelets.

o Carefully collect the buffy coat layer containing PBMCs.

o Wash the collected PBMCs twice with PBS by centrifuging at 300 x g for 10 minutes.
o Resuspend the PBMC pellet in complete RPMI-1640 medium.

o Perform a cell count and viability assessment using a hemocytometer and trypan blue.
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2. In Vitro Treatment of PBMCs with Sermetacin

o Materials:

o Isolated PBMCs

[¢]

Complete RPMI-1640 medium

[e]

Sermetacin (dissolved in DMSO)

o

Phytohemagglutinin (PHA) for T cell stimulation

[¢]

Cell incubator (37°C, 5% CO2)

e Protocol:

[e]

Seed PBMCs at a density of 1 x 1076 cells/mL in a 24-well plate.

o

Pre-treat the cells with various concentrations of Sermetacin (e.g., 0.1, 1, 10 yuM) or
vehicle control (DMSO) for 1 hour.

o

Stimulate the cells with PHA (5 pg/mL) to induce T cell activation and cytokine production.
Include an unstimulated control.

Incubate the cells for 24 hours at 37°C in a 5% CO2 incubator.

o

3. Staining for Flow Cytometry Analysis

o Materials:

o Treated PBMCs

o FACS buffer (PBS with 2% FBS)

o Fluorochrome-conjugated antibodies:

» Anti-Human CD4 (e.g., FITC)

» Anti-Human CD8 (e.g., PerCP)
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= Anti-Human CD69 (e.g., PE)

o Fixation/Permeabilization solution
o Intracellular antibodies:
» Anti-Human TNF-a (e.g., APC)
» Anti-Human IFN-y (e.g., PE-Cy7)
» Anti-Human IL-10 (e.g., Alexa Fluor 700)

o Protein transport inhibitor (e.g., Brefeldin A)

e Protocol:

o Add a protein transport inhibitor to the cell cultures 4-6 hours before harvesting to allow for
intracellular cytokine accumulation.

o Harvest the cells and wash them with FACS buffer.

o Perform surface staining by incubating the cells with anti-CD4, anti-CD8, and anti-CD69
antibodies for 30 minutes at 4°C in the dark.

o Wash the cells twice with FACS buffer.

o Fix and permeabilize the cells using a commercial fixation/permeabilization kit according
to the manufacturer's instructions.

o Perform intracellular staining by incubating the cells with anti-TNF-a, anti-IFN-y, and anti-
IL-10 antibodies for 30 minutes at 4°C in the dark.

o Wash the cells twice with permeabilization buffer.
o Resuspend the cells in FACS buffer for flow cytometry analysis.
4. Data Acquisition and Analysis

e Acquire data on a flow cytometer equipped with the appropriate lasers and filters.
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e Collect a minimum of 50,000 events per sample.

e Analyze the data using flow cytometry analysis software (e.g., FlowJo, FCS Express).

o Gate on lymphocyte populations based on forward and side scatter properties.

 |dentify CD4+ and CD8+ T cell populations.

e Quantify the percentage of CD69+ cells within the T cell gates.

e Determine the percentage of cells producing TNF-a, IFN-y, and IL-10 within the CD4+ and

CD8+ T cell populations.

Data Presentation

Table 1: Effect of Sermetacin on T Cell Activation and Cytokine Production in PHA-Stimulated

PBMCs
% CD69+ % CDG69+ % TNF-o+ % IFN-y+ % IL-10+
Treatmen Concentr . . ) . .
] inCD4+T inCD8+T inCD4+T inCD4+T inCD4+T
t ation (M)
cells cells cells cells cells
Unstimulat
q - 25+0.4 3.1+0.6 1.2+0.3 0.8+0.2 05+0.1
e
Vehicle
- 452 +3.8 52.1+45 35.8+3.1 28.4+25 52+0.7
(DMSO)
Sermetacin 0.1 38.6 £3.2 443 +3.9 29.1+2.7 22.7+2.1 6.8+0.9
Sermetacin 1 254+2.1 30.8+2.8 185+1.9 153+ 1.6 95+1.2
Sermetacin 10 158+ 1.5 19.2+1.8 9.7+1.1 8.1+0.9 124+ 15

Data are presented as mean + standard deviation from three independent experiments.

Visualizations
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Caption: Experimental workflow for flow cytometry analysis of Sermetacin-treated PBMCs.
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Caption: Simplified signaling pathway of T cell activation and Sermetacin's mechanism.
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e To cite this document: BenchChem. [Application Note: Flow Cytometry Analysis of Immune
Cells Treated with Sermetacin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681637/docs#application-note-flow-cytometry-
analysis-of-immune-cells-treated-with-sermetacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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